Cas no 2167452-20-0 (3-fluoro-5-(4-methyl-1H-imidazol-1-yl)benzaldehyde)

• Product Name: 3-fluoro-5-(4-methyl-1H-imidazol-1-yl)benzaldehyde
• CAS No: 2167452-20-0
• MF: C₁₁H₉FN₂O
• MW: 204.200365781784
• CID: 5968288
• PubChem ID: 165519884
• Update Time: 2025-11-01

3-fluoro-5-(4-methyl-1H-imidazol-1-yl)benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-fluoro-5-(4-methyl-1H-imidazol-1-yl)benzaldehyde
• EN300-1292153
• 2167452-20-0

• Inchi： 1S/C11H9FN2O/c1-8-5-14(7-13-8)11-3-9(6-15)2-10(12)4-11/h2-7H,1H3
• InChI Key： SGXQEDWHBAGEPS-UHFFFAOYSA-N
• SMILES： FC1C=C(C=O)C=C(C=1)N1C=NC(C)=C1

Computed Properties

• Exact Mass: 204.06989108g/mol
• Monoisotopic Mass: 204.06989108g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 34.9Ų

Additional information on 3-fluoro-5-(4-methyl-1H-imidazol-1-yl)benzaldehyde

Exploring the Potential of 3-fluoro-5-(4-methyl-1H-imidazol-1-yl)benzaldehyde (CAS No. 2167452-20-0) in Modern Pharmaceutical Research

In the rapidly evolving field of medicinal chemistry, 3-fluoro-5-(4-methyl-1H-imidazol-1-yl)benzaldehyde (CAS No. 2167452-20-0) has emerged as a compound of significant interest. This fluorinated benzaldehyde derivative is gaining attention due to its unique structural features, which combine a fluoro-substituted aromatic ring with a 4-methylimidazole moiety. Researchers are particularly intrigued by its potential as a pharmacophore in drug discovery, especially in the development of targeted therapies for various diseases.

The presence of both fluorine and imidazole groups in 3-fluoro-5-(4-methyl-1H-imidazol-1-yl)benzaldehyde makes it a versatile building block for small molecule drugs. Fluorine atoms are known to enhance bioavailability and metabolic stability, while imidazole rings often contribute to hydrogen bonding and metal coordination in biological systems. This dual functionality has led to investigations into its applications in kinase inhibitors, GPCR modulators, and other therapeutic agents.

Recent studies have explored the structure-activity relationship (SAR) of 3-fluoro-5-(4-methyl-1H-imidazol-1-yl)benzaldehyde derivatives, particularly in the context of neurodegenerative diseases and inflammatory conditions. The compound's ability to potentially cross the blood-brain barrier has sparked interest in its use for CNS-targeted drugs. Additionally, its electron-withdrawing properties make it valuable in medicinal chemistry optimization strategies.

From a synthetic chemistry perspective, 3-fluoro-5-(4-methyl-1H-imidazol-1-yl)benzaldehyde presents interesting challenges and opportunities. The regioselective introduction of the fluorine atom and the imidazole N-alkylation process are key steps in its synthesis. Advanced catalytic methods and green chemistry approaches are being developed to improve the efficiency of its production, addressing growing concerns about sustainable pharmaceutical manufacturing.

The compound's physicochemical properties have been extensively characterized, including its solubility profile, logP value, and stability under various conditions. These parameters are crucial for its potential formulation into drug products. Researchers are particularly interested in how the fluoro substituent affects the compound's crystal packing and polymorphic behavior, which can significantly impact drug development timelines.

In the context of precision medicine, 3-fluoro-5-(4-methyl-1H-imidazol-1-yl)benzaldehyde is being studied as a potential scaffold for personalized therapeutics. Its modular structure allows for various structure-based modifications, enabling researchers to fine-tune pharmacokinetic properties for specific patient populations. This aligns with current trends toward patient-centric drug design and tailored treatment approaches.

The analytical characterization of 3-fluoro-5-(4-methyl-1H-imidazol-1-yl)benzaldehyde employs advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods help establish the compound's structural integrity and purity profile, which are essential for regulatory compliance in pharmaceutical applications. Recent advancements in analytical technology have improved the detection and quantification of this compound in complex matrices.

Looking toward the future, 3-fluoro-5-(4-methyl-1H-imidazol-1-yl)benzaldehyde (CAS No. 2167452-20-0) represents an exciting area of research at the intersection of medicinal chemistry and drug discovery. Its unique combination of fluorine chemistry and heterocyclic architecture positions it as a valuable tool for addressing unmet medical needs. As research continues, this compound may contribute to the development of novel therapeutic interventions with improved efficacy and safety profiles.